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Compound of Interest

Compound Name: Pent-3-yn-2-one

Cat. No.: B1595052

Introduction: Pent-3-yn-2-one (CAS No: 7299-55-0) is a chemically reactive, water-clear liquid
characterized by a pronounced and unpleasant odor.[1][2] As an a,3-unsaturated ketone
containing an alkyne functional group, its unique electronic and structural properties make it a
valuable intermediate in organic synthesis. This technical guide provides an in-depth overview
of the core physical characteristics of Pent-3-yn-2-one, details the experimental protocols for
their determination, and presents visualized workflows for these procedures, tailored for
researchers, scientists, and professionals in drug development.

Core Physical Properties

The fundamental physical constants of a compound are critical for its application in research
and development, influencing reaction conditions, purification methods, and formulation
strategies. The key physical properties of Pent-3-yn-2-one are summarized below.
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Property Value Units Reference
Molecular Formula CsHeO N/A [3114]
Molecular Weight 82.102 g/mol [41[5]
Boiling Point 105.1 (at 760 mmHgQ) °C [5][6]

133 °C [112]

Melting Point -28.7 °C [1][2]
Density 0.897 g/cm3 [5][6]
Refractive Index 1.421 N/A [5]

Experimental Protocols

Accurate determination of physical properties requires standardized and precise experimental
methodologies. The following sections detail the protocols for measuring the key characteristics
of a liquid compound like Pent-3-yn-2-one.

Determination of Boiling Point (Capillary Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. In the capillary method, a small amount of liquid is heated,
and the temperature at which a continuous stream of vapor bubbles emerges and then ceases
upon cooling is recorded as the boiling point.

Apparatus:

Melting point apparatus or Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (oil or aluminum block)
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Procedure:

Add a small volume (a few milliliters) of Pent-3-yn-2-one to the fusion tube.
o Place the capillary tube into the liquid with its open end down.

 Attach the fusion tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

 Insert the assembly into the heating bath.

» Heat the apparatus gently. A stream of bubbles will emerge from the capillary as trapped air
expands and is replaced by the substance's vapor.

o Continue heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e Record the temperature at the precise moment the bubbling stops and the liquid begins to
enter the capillary tube. This temperature is the boiling point.

Determination of Melting Point

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For a pure crystalline solid, this occurs over a narrow range. Since Pent-3-yn-2-
one is a liquid at room temperature, this protocol would involve cooling the substance until it
solidifies before heating.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Cooling bath (e.g., dry ice/acetone)

Thermometer

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1595052?utm_src=pdf-body
https://www.benchchem.com/product/b1595052?utm_src=pdf-body
https://www.benchchem.com/product/b1595052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Introduce a small amount of liquid Pent-3-yn-2-one into a capillary tube.

» Freeze the sample by immersing the capillary tube in a cooling bath until the contents are
completely solid.

e Quickly place the capillary tube into the melting point apparatus.

o Heat the sample at a controlled, slow rate (e.g., 1-2°C per minute) as it approaches the
expected melting point.

o Record the temperature at which the first drop of liquid appears (onset of melting).

o Record the temperature at which the last crystal of solid disappears (completion of melting).
The melting point is reported as this temperature range.

Determination of Density

Principle: Density is the mass of a substance per unit volume (p = m/V). It is determined by
accurately measuring the mass of a known volume of the liquid.

Apparatus:

o Analytical balance (accurate to £0.001 g)

e Graduated cylinder or pycnometer (for higher accuracy)
e Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pychometer.

Carefully add a specific volume of Pent-3-yn-2-one (e.g., 5.0 mL) to the cylinder. Record the
exact volume.

Measure and record the combined mass of the cylinder and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder.
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o Calculate the density by dividing the mass of the liquid by its volume.

e Measure and report the temperature at which the measurement was taken, as density is
temperature-dependent.

Determination of Refractive Index

Principle: The refractive index (n) of a substance is a dimensionless number that describes how
fast light propagates through it. It is a characteristic property that is dependent on temperature
and the wavelength of light used.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium-D line at 589 nm)

Dropper

Procedure:

» Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).
o Ensure the prism surfaces are clean and dry.

» Using a dropper, place a few drops of Pent-3-yn-2-one onto the lower prism.

o Close the prisms and allow the sample to equilibrate to the desired temperature, controlled
by the circulating water bath (commonly 20°C or 25°C).

e Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered on the crosshairs.

¢ Read the refractive index value from the instrument's scale.

Visualized Experimental Workflows
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To further elucidate the logical flow of the experimental procedures, the following diagrams
have been generated using the Graphviz DOT language.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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